N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxybenzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methoxybenzamide;hydrochloride
• InChI: InChI=1S/C20H22FN3O2S.ClH/c1-23(2)10-5-11-24(19(25)14-6-4-7-16(12-14)26-3)20-22-17-9-8-15(21)13-18(17)27-20;/h4,6-9,12-13H,5,10-11H2,1-3H3;1H
• InChI Key: ROLTUQKXKXZJOS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC(=CC=C3)OC.Cl
• Molecular Formula: C20H23ClFN3O2S
• Molecular Weight: 423.9 g/mol
• CAS No.: 1217060-34-8

Description

N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C20H23ClFN3O2S and its molecular weight is 423.93. The purity is usually 95%.
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Scientific Research Applications

Molecular Structure Modeling

Molecular structure modeling of compounds, including those related to N-(3-(dimethylamino)propyl)-N-(6-fluorobenzo[d]thiazol-2-yl)-3-methoxybenzamide hydrochloride, helps understand the influence of intermolecular interactions on molecular geometry, which is critical for the development of new drugs and materials. Studies have evaluated the effects of crystal packing and dimerization on molecular structure through X-ray crystallography and DFT calculations, revealing significant insights into the rotational conformation of aromatic rings and other structural features (Karabulut et al., 2014).

Corrosion Inhibition

Benzothiazole derivatives, which share structural similarities with the compound , have been synthesized and studied for their corrosion inhibiting effects against steel in acidic solutions. These studies have shown that such compounds offer stability and high inhibition efficiencies, providing valuable insights for the development of new corrosion inhibitors (Hu et al., 2016).

Antitumor Activity

Research on derivatives of benzothiazole, including those bearing dimethylamino or fluoro substituents, has highlighted their potential cytostatic activities against various malignant human cell lines, suggesting a promising avenue for the development of new antitumor agents (Racané et al., 2006).

Positron Emission Tomography Imaging

The synthesis of novel radioligands for imaging metabotropic glutamate receptor type 1 (mGluR1) in the brain using positron emission tomography (PET) showcases the application of benzamide derivatives in neuroimaging. These studies contribute to the understanding of neurological diseases and the development of diagnostic tools (Fujinaga et al., 2012).

Polymer Synthesis

Research on the synthesis of α-hydroxy and α,ω-dihydroxy polymers using dimethylaminoethyl methacrylate demonstrates the broad applicability of dimethylamino compounds in creating materials with specific properties, such as star polymers and model networks, which have potential uses in various industrial and biomedical applications (Costa & Patrickios, 1999).

Gastrointestinal Prokinetic Activity

The development of gastrointestinal prokinetic agents based on benzamide derivatives, including the study of itopride hydrochloride, highlights the therapeutic potential of these compounds in treating functional bowel disorders such as functional constipation. This research offers valuable insights into the mechanisms of action and efficacy of new prokinetic drugs (Tsubouchi et al., 2003).